2-Bromo-4-(trifluoromethyl)pyrimidine
Overview
Description
“2-Bromo-4-(trifluoromethyl)pyrimidine” is a chemical compound with the molecular formula C5H2BrF3N2 . It’s used in the preparation of pyrazolopyridines as kinase LRRK2 inhibitors for treating and preventing cancer and neurodegenerative diseases .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, which includes “2-Bromo-4-(trifluoromethyl)pyrimidine”, involves the development of organic compounds containing fluorine . The major use of these derivatives is in the protection of crops from pests . Regioselective deprotonation at C-3 with LDA followed by trapping with carbon dioxide provides the corresponding nicotinic acid .
Molecular Structure Analysis
The molecular structure of “2-Bromo-4-(trifluoromethyl)pyrimidine” consists of a pyrimidine ring with a bromo group at the 2nd position and a trifluoromethyl group at the 4th position .
Chemical Reactions Analysis
The chemical reactions involving “2-Bromo-4-(trifluoromethyl)pyrimidine” are primarily associated with its use as an intermediate in the synthesis of other compounds . For instance, regioselective deprotonation at C-3 with LDA followed by trapping with carbon dioxide provides the corresponding nicotinic acid .
Physical And Chemical Properties Analysis
“2-Bromo-4-(trifluoromethyl)pyrimidine” is a chemical compound with a molecular weight of 226.98 . It has a density of 1.827 g/mL at 25 °C .
Scientific Research Applications
Fluorinated Building Blocks
“2-Bromo-4-(trifluoromethyl)pyrimidine” is a type of fluorinated building block . Fluorinated compounds are often used in the development of new pharmaceuticals and agrochemicals due to the unique properties of fluorine .
Synthesis of Nicotinic Acid
This compound can be used in the regioselective deprotonation at C-3 with LDA followed by trapping with carbon dioxide to provide the corresponding nicotinic acid .
Agrochemical Applications
Trifluoromethylpyridine (TFMP) derivatives, which include “2-Bromo-4-(trifluoromethyl)pyrimidine”, are used in the protection of crops from pests . Fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market .
Pharmaceutical Applications
Several TFMP derivatives are also used in the pharmaceutical and veterinary industries . Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval .
Intermediate in Organic Synthesis
“2-Bromo-4-(trifluoromethyl)pyrimidine” can act as an intermediate in various organic synthesis processes . The specific reactions it’s involved in can vary widely depending on the desired end product.
Development of Fluorinated Organic Chemicals
The development of fluorinated organic chemicals is becoming an increasingly important research topic . “2-Bromo-4-(trifluoromethyl)pyrimidine” can play a role in this field due to its trifluoromethyl group .
Mechanism of Action
Target of Action
It’s known that similar compounds can interact with lipid kinases like pi3ks, which play a crucial role in cell proliferation, apoptosis, motility, cell invasion, and glucose metabolism .
Mode of Action
It’s known to undergo regioselective deprotonation at c-3 with lda, followed by trapping with carbon dioxide, providing the corresponding nicotinic acid . This suggests that it may interact with its targets through a similar mechanism.
Biochemical Pathways
Given its potential interaction with lipid kinases, it may influence pathways related to cell proliferation, apoptosis, and glucose metabolism .
Pharmacokinetics
It’s known that the compound is a liquid at room temperature , which could influence its absorption and distribution in the body.
Result of Action
Given its potential interaction with lipid kinases, it may influence cell proliferation, apoptosis, and glucose metabolism .
Action Environment
It’s known that the compound should be stored under inert gas, away from air , suggesting that exposure to oxygen may affect its stability or efficacy.
Safety and Hazards
Future Directions
The future directions of “2-Bromo-4-(trifluoromethyl)pyrimidine” and its derivatives lie in their potential applications in the agrochemical and pharmaceutical industries. More than 20 new trifluoromethylpyridines-containing agrochemicals have acquired ISO common names, and several derivatives are also used in the pharmaceutical and veterinary industries . It is expected that many novel applications of trifluoromethylpyridines will be discovered in the future .
properties
IUPAC Name |
2-bromo-4-(trifluoromethyl)pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrF3N2/c6-4-10-2-1-3(11-4)5(7,8)9/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHCZXIKKGYOYQZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1C(F)(F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrF3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60465813 |
Source
|
| Record name | 2-bromo-4-(trifluoromethyl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60465813 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-(trifluoromethyl)pyrimidine | |
CAS RN |
785777-87-9 |
Source
|
| Record name | 2-bromo-4-(trifluoromethyl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60465813 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-4-(trifluoromethyl)pyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can 2-Bromo-4-(trifluoromethyl)pyrimidine be used to synthesize its corresponding carboxylic acid via lithium-halogen exchange reactions?
A1: While possible in theory, the research indicates that using 2-Bromo-4-(trifluoromethyl)pyrimidine as a precursor for synthesizing its corresponding carboxylic acid via lithium-halogen exchange followed by carboxylation results in very poor yields. [] The reaction of 2-Bromo-4-(trifluoromethyl)pyrimidine with butyllithium yielded only trace amounts of the desired carboxylic acid. This suggests that alternative synthetic routes or protecting group strategies may be necessary for efficient carboxylic acid synthesis from this specific substrate. The formation of bipyrimidines as a major side product further complicates this synthetic approach. []
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